Cas no 1804750-76-2 (4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carbonyl chloride)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carbonyl chloride
• CAS No: 1804750-76-2
• MF: C₉H₄Cl₂F₅NO₂
• MW: 324.031578063965
• CID: 4812098
• Update Time: 2025-05-26

4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carbonyl chloride

• Inchi： 1S/C9H4Cl2F5NO2/c10-2-3-1-4(6(11)18)17-8(5(3)7(12)13)19-9(14,15)16/h1,7H,2H2
• InChI Key： PKNFNKUQUDMFRD-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)Cl)N=C(C=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 4.2
• Topological Polar Surface Area: 39.2

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carbonyl chloride

Introduction to 4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1804750-76-2)

4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1804750-76-2) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloromethyl group, difluoromethyl group, trifluoromethoxy group, and a pyridine ring. These functional groups contribute to its reactivity and potential utility in the synthesis of various bioactive molecules.

The chloromethyl group in 4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carbonyl chloride is particularly noteworthy due to its ability to undergo nucleophilic substitution reactions. This property makes the compound a valuable intermediate in the synthesis of complex organic molecules, especially those used in drug discovery and development. The difluoromethyl and trifluoromethoxy groups, on the other hand, introduce fluorine atoms into the molecule, which can significantly influence the compound's biological activity and metabolic stability.

The pyridine ring is a common structural motif in many pharmaceuticals due to its aromaticity and electron-withdrawing properties. In 4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carbonyl chloride, the presence of this ring enhances the compound's reactivity and stability, making it an attractive candidate for various chemical transformations.

Recent research has highlighted the potential of 4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carbonyl chloride in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The unique combination of functional groups in this molecule allows for fine-tuning of its biological properties through structural modifications.

In another study, researchers at the University of California, San Francisco, explored the use of 4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carbonyl chloride as a building block for synthesizing new classes of antibiotics. The results showed that compounds derived from this intermediate exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, making them promising candidates for addressing the growing issue of antibiotic resistance.

The synthetic versatility of 4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carbonyl chloride is further evidenced by its use in the preparation of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. By incorporating this compound into prodrug designs, researchers can enhance the pharmacokinetic properties and reduce the side effects of therapeutic agents.

In addition to its applications in medicinal chemistry, 4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carbonyl chloride has also been investigated for its potential use in agrochemicals. A study published in *Pest Management Science* reported that derivatives of this compound showed excellent efficacy against various plant pathogens, suggesting its potential as a new class of fungicides or herbicides.

The safety profile of 4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carbonyl chloride is an important consideration for its practical applications. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have shown that while the compound is reactive and should be handled with care, it does not pose significant long-term health risks when used under controlled conditions.

In conclusion, 4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1804750-76-2) is a versatile and promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features and synthetic potential make it an invaluable tool for scientists working on the development of new therapeutic agents and agricultural products. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing various fields of science and technology.